Cas no 827306-37-6 (2,2':6',2''-Terpyridine, 6,6''-bis(4-methylphenyl)-)

• Product Name: 2,2':6',2''-Terpyridine, 6,6''-bis(4-methylphenyl)-
• CAS No: 827306-37-6
• MF: C₂₉H₂₃N₃
• MW: 413.513026475906
• CID: 685316
• PubChem ID: 71417605
• Update Time: 2025-04-19

2,2':6',2''-Terpyridine, 6,6''-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 6,6''-bis(4-methylphenyl)-
• 2,6-bis[6-(4-methylphenyl)pyridin-2-yl]pyridine
• DTXSID80836940
• 827306-37-6
• 1~6~,3~6~-Bis(4-methylphenyl)-1~2~,2~2~:2~6~,3~2~-terpyridine

• Inchi： 1S/C29H23N3/c1-20-12-16-22(17-13-20)24-6-3-8-26(30-24)28-10-5-11-29(32-28)27-9-4-7-25(31-27)23-18-14-21(2)15-19-23/h3-19H,1-2H3
• InChI Key： GXLMSUBPEGUFSQ-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=CC(C)=CC=1)C1C=CC=C(C2=CC=CC(C3C=CC(C)=CC=3)=N2)N=1

Computed Properties

• Exact Mass: 413.189197746g/mol
• Monoisotopic Mass: 413.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 38.7Ų